Cas no 2228412-64-2 (1-(3-ethoxyphenyl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(3-ethoxyphenyl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2228412-64-2
• MF: C₁₅H₂₁F₂NO
• MW: 269.330151319504
• CID: 6496254
• PubChem ID: 165851615
• Update Time: 2025-05-22

1-(3-ethoxyphenyl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxyphenyl)-4,4-difluorocyclohexylmethanamine
• [1-(3-ethoxyphenyl)-4,4-difluorocyclohexyl]methanamine
• EN300-1974365
• 2228412-64-2

• Inchi： 1S/C15H21F2NO/c1-2-19-13-5-3-4-12(10-13)14(11-18)6-8-15(16,17)9-7-14/h3-5,10H,2,6-9,11,18H2,1H3
• InChI Key： LGJRHZPMLLZOCW-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=C(C=2)OCC)(CN)CC1)F

Computed Properties

• Exact Mass: 269.15912062g/mol
• Monoisotopic Mass: 269.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-ethoxyphenyl)-4,4-difluorocyclohexylmethanamine

Recent Advances in the Study of 1-(3-ethoxyphenyl)-4,4-difluorocyclohexylmethanamine (CAS: 2228412-64-2)

1-(3-ethoxyphenyl)-4,4-difluorocyclohexylmethanamine (CAS: 2228412-64-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorocyclohexylmethanamine core and 3-ethoxyphenyl substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

The synthesis of 1-(3-ethoxyphenyl)-4,4-difluorocyclohexylmethanamine involves a multi-step process that has been optimized for high yield and purity. Key steps include the fluorination of the cyclohexyl ring and the subsequent introduction of the ethoxyphenyl group. Recent advancements in synthetic methodologies have improved the scalability and efficiency of this process, enabling larger-scale production for preclinical and clinical studies. The compound's structural features, including the difluorocyclohexyl moiety, are believed to contribute to its enhanced metabolic stability and bioavailability, which are critical factors for drug development.

Pharmacological studies have revealed that 1-(3-ethoxyphenyl)-4,4-difluorocyclohexylmethanamine exhibits high affinity for specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. In vitro and in vivo experiments have demonstrated its potential as a modulator of serotonin and dopamine pathways, suggesting possible applications in the treatment of psychiatric disorders such as depression and anxiety. Additionally, preliminary data indicate that the compound may have neuroprotective effects, which could be explored further in the context of neurodegenerative diseases.

Recent preclinical trials have provided valuable insights into the safety and efficacy profile of 1-(3-ethoxyphenyl)-4,4-difluorocyclohexylmethanamine. Toxicological assessments have shown that the compound is well-tolerated in animal models, with no significant adverse effects observed at therapeutic doses. Pharmacokinetic studies have further confirmed its favorable absorption and distribution properties, supporting its potential as a viable candidate for further clinical development. These findings have sparked interest among pharmaceutical companies, with several initiating exploratory programs to evaluate its therapeutic potential.

In conclusion, 1-(3-ethoxyphenyl)-4,4-difluorocyclohexylmethanamine (CAS: 2228412-64-2) represents a promising avenue for future research in the chemical biology and pharmaceutical fields. Its unique structural features, combined with its favorable pharmacological and safety profiles, position it as a compelling candidate for the development of novel therapeutics. Ongoing and future studies will be critical in elucidating its full potential and translating these findings into clinical applications. Researchers and industry stakeholders are encouraged to monitor developments closely, as this compound may hold significant promise for addressing unmet medical needs in CNS disorders.